Cas no 220243-56-1 (tert-Butyl 2-(tert-butoxycarbonylamino)-4-(oxiran-2-yl)butanoate)
220243-56-1 structure
Product Name:tert-Butyl 2-(tert-butoxycarbonylamino)-4-(oxiran-2-yl)butanoate
CAS No:220243-56-1
MF:C15H27NO5
MW:301.378585100174
CID:67021
PubChem ID:46737716
Update Time:2025-04-18
tert-Butyl 2-(tert-butoxycarbonylamino)-4-(oxiran-2-yl)butanoate Chemical and Physical Properties
Names and Identifiers
-
- tert-Butyl 2-(tert-butoxycarbonylamino)-4-(oxiran-2-yl)butanoate
- Hexonic acid, 5,6-anhydro-2,3,4-trideoxy-2-[[(1,1-dimethylethoxy)carbonyl]amino]-, 1,1-dimethylethyl ester
- TERT-BUTYL 2-((TERT-BUTOXYCARBONYL)AMINO)-4-(OXIRAN-2-YL)BUTANOATE
- tert-butyl 2-[(2-methylpropan-2-yl)oxycarbonylamino]-4-(oxiran-2-yl)butanoate
- (+/-)-tert-butyl 2-[(tert-butoxycarbonyl)amino]-4-(2-oxiranyl)butanoate
- T.-butyl 2-t.-butoxycarbonylamino-5,6-epoxy-hexanoate
- FT-0728708
- tert-Butyl 5,6-anhydro-2-[(tert-butoxycarbonyl)amino]-2,3,4-trideoxyhexonate
- AMY2490
- AKOS016003209
- DTXSID60674024
- 220243-56-1
- Hexonic acid,5,6-anhydro-2,3,4-trideoxy-2-[[(1,1-dimethylethoxy)carbonyl]amino]-,1,1-dimethylethyl ester (9CI)
-
- Inchi: 1S/C15H27NO5/c1-14(2,3)20-12(17)11(8-7-10-9-19-10)16-13(18)21-15(4,5)6/h10-11H,7-9H2,1-6H3,(H,16,18)
- InChI Key: PDHCFJNTCGVWMN-UHFFFAOYSA-N
- SMILES: O1CC1CCC(C(=O)OC(C)(C)C)NC(=O)OC(C)(C)C
Computed Properties
- Exact Mass: 301.18900
- Monoisotopic Mass: 301.189
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 21
- Rotatable Bond Count: 9
- Complexity: 381
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 77.2A^2
- XLogP3: 2.3
Experimental Properties
- Density: 1.077
- Boiling Point: 395.4°C at 760 mmHg
- Flash Point: 192.9°C
- Refractive Index: 1.47
- PSA: 77.16000
- LogP: 2.79130
tert-Butyl 2-(tert-butoxycarbonylamino)-4-(oxiran-2-yl)butanoate Related Literature
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Amandine Altmayer-Henzien,Valérie Declerck,David J. Aitken,Ewen Lescop,Denis Merlet,Jonathan Farjon Org. Biomol. Chem., 2013,11, 7611-7615
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Olga Guselnikova,Gérard Audran,Jean-Patrick Joly,Andrii Trelin,Evgeny V. Tretyakov,Vaclav Svorcik,Oleksiy Lyutakov,Sylvain R. A. Marque Chem. Sci., 2021,12, 4154-4161
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Maomao Hou,Fenglin Zhong,Qiu Jin,Enjiang Liu,Jie Feng,Tengyun Wang,Yue Gao RSC Adv., 2017,7, 34392-34400
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Abdelaziz Houmam,Emad M. Hamed Chem. Commun., 2012,48, 11328-11330
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Goonay Yousefalizadeh,Shideh Ahmadi,Nicholas J. Mosey,Kevin G. Stamplecoskie Nanoscale, 2021,13, 242-252
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